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For Researchers, Scientists, and Drug Development Professionals

Introduction
ANT2681 is a potent, specific, and competitive inhibitor of metallo-β-lactamases (MBLs), with

notable activity against New Delhi metallo-β-lactamase-1 (NDM-1).[1][2][3] These enzymes are

a primary cause of carbapenem resistance in Gram-negative bacteria, posing a significant

threat to public health. ANT2681 is being developed in combination with β-lactam antibiotics,

such as meropenem, to restore their efficacy against MBL-producing resistant strains.[1][2][3]

[4] The mechanism of action involves the interaction of ANT2681 with the dinuclear zinc ion

cluster at the active site of MBLs, thereby preventing the hydrolysis of the β-lactam antibiotic.[4]

This document provides detailed protocols for the preparation of ANT2681 stock solutions

using dimethyl sulfoxide (DMSO) for in vitro research applications.

Data Presentation
A summary of the key quantitative data for ANT2681 is provided in the table below for easy

reference.
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Parameter Value Reference

Chemical Formula C₁₂H₁₂F₂N₈O₄S₂

Molecular Weight 434.40 g/mol

Mechanism of Action
Competitive Inhibitor of

Metallo-β-Lactamases (MBLs)
[1][2][3]

Target
Dinuclear zinc ion cluster in the

MBL active site
[4]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [5][6][7]

Recommended Stock

Concentration
10 mM [5][6][7][8]

Maximum Final DMSO

Concentration in Assays

< 0.5% (v/v), ideally ≤ 0.1%

(v/v)
[9][10]

Storage of Stock Solution
-20°C or -80°C, protected from

light and moisture
[9][11]

Experimental Protocols
Materials

ANT2681 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile filter tips

Protocol for Preparation of a 10 mM ANT2681 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of ANT2681 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

Pre-weighing Preparation: Before handling ANT2681 and DMSO, ensure you are wearing

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

chemical-resistant gloves. All procedures should be performed in a chemical fume hood.

Weighing ANT2681:

Tare a sterile, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of ANT2681 powder into the tared tube. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 4.344 mg of ANT2681.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 434.40 g/mol = 0.004344 g = 4.344 mg

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the ANT2681 powder. To prepare a 10 mM solution with 4.344 mg of ANT2681, add 1 mL

of DMSO.

For smaller amounts, it is recommended to dissolve the entire contents of the vial to avoid

inaccuracies from weighing very small quantities.[12]

Solubilization:

Cap the tube securely.
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Vortex the solution thoroughly until the ANT2681 powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or foil-wrapped microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light and moisture.[9][11]

Preparation of Working Solutions
When preparing working solutions for cell-based assays or other aqueous experimental

systems, it is crucial to minimize the final concentration of DMSO to avoid solvent-induced

toxicity.[5][10]

Serial Dilution: It is recommended to perform serial dilutions of the 10 mM DMSO stock

solution in DMSO to achieve an intermediate concentration before the final dilution into the

aqueous buffer or cell culture medium. This gradual dilution helps to prevent precipitation of

the compound.

Final Dilution: Add the final DMSO-diluted ANT2681 to the aqueous solution dropwise while

gently vortexing or mixing to ensure rapid and uniform dispersion.

Final DMSO Concentration: The final concentration of DMSO in the assay should be kept

below 0.5% (v/v), and ideally at or below 0.1% (v/v).[9][10] Always include a vehicle control

(containing the same final concentration of DMSO without ANT2681) in your experiments to

account for any effects of the solvent.
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ANT2681 Signaling Pathway: Inhibition of Metallo-β-
Lactamase
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Caption: ANT2681 competitively inhibits MBLs by binding to the active site.

Experimental Workflow: ANT2681 Stock Solution
Preparation
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Start

1. Weigh ANT2681 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

End: 10 mM Stock Solution
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Caption: Workflow for preparing a 10 mM ANT2681 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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